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Compound of Interest

Compound Name: Cramp

Cat. No.: B10822548

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Phenol. It outlines the necessary personal

protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure
laboratory environment.

Quantitative Exposure and Toxicity Data

The following table summarizes key quantitative data regarding Phenol exposure limits and
toxicity. Adherence to these limits is critical for personnel safety.
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Parameter Value Species/Condition

Permissible Exposure Limit )
TWA 5 ppm (19 mg/m3) [skin] NIOSH

(PEL)
Recommended Exposure Limit

TWA 5 ppm (19 mg/m3) NIOSH
(REL)
REL Ceiling (15-minute) 15.6 ppm (60 mg/m3) [skin] NIOSH
Immediately Dangerous to Life

250 ppm NIOSH
or Health (IDLH)
Lethal Dose 50 (LD50) 317 mg/kg Rat, oral
Lethal Dose 50 (LD50) 270 mg/kg Mouse, oral
Flash Point 79 °C (174 °F; 352 K)
Explosive Limits in Air 1.8-8.6%

Experimental Protocol: Safe Handling of Phenol

1.

Engineering Controls and Preparation:

Ventilation: All work with phenol, including the preparation of stock and working solutions,
must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[1][2]

Emergency Equipment: Ensure that an ANSI-approved safety shower and eyewash station
are immediately accessible (within 10 seconds of travel time) and that personnel are trained
in their operation.[1][3]

First Aid: Have a first aid kit readily available that includes Polyethylene Glycol (PEG) 300 or
400 for skin decontamination.[1]

. Personal Protective Equipment (PPE):

Eye and Face Protection: At a minimum, chemical splash goggles are required.[2] When
there is a significant risk of splashing, a face shield should be worn in addition to goggles.[3]
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Hand Protection: Wear neoprene, viton/neoprene, or butyl neoprene gloves.[2] Disposable
nitrile gloves are not sufficient for prolonged contact. Inspect gloves for any signs of
degradation before use and change them frequently.[2]

Body Protection: A fully buttoned, long-sleeved lab coat is mandatory.[1] For tasks with a
high splash potential, a butyl rubber or neoprene apron should be worn over the lab coat.[1]

Footwear: Closed-toe shoes that completely cover the feet are required.

. Handling and Operational Procedures:

Avoid Inhalation: Perform all procedures inside a chemical fume hood.[1][4]

Prevent Contact: Use appropriate PPE to prevent skin and eye contact.[2] Phenol can be
absorbed through the skin and can cause severe burns that may not be immediately painful
due to its anesthetic properties.[2]

Heating: Never heat or melt phenol in an incubator, microwave, or drying oven.[1][2]

Centrifugation: When centrifuging phenol solutions, use sealed safety cups to contain
aerosols. Open the tubes inside a chemical fume hood after centrifugation.[1][4]

. Storage:

Store phenol in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1]

[2]
Keep containers tightly sealed and store them below eye level.[2]

Phenol is incompatible with strong oxidizers and strong bases; store it separately from these
chemicals.[2]

. Spill Response:

Small Spills (<25 mL): If you are trained and comfortable doing so, absorb the spill with
absorbent pads or other suitable material. Place the contaminated materials in a sealed
container for hazardous waste disposal.[3]
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e Large Spills (>25 mL): Evacuate the area immediately and contact your institution's
Environmental Health and Safety (EHS) department.[3]

e Personnel Exposure:

o Skin Contact: Immediately remove all contaminated clothing. Swab the affected area
repeatedly with Polyethylene Glycol (PEG) 300 or 400. If PEG is unavailable, flush the
area with copious amounts of water for at least 15 minutes at a safety shower. Seek
immediate medical attention.[1]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash
station. Hold the eyelids open and continue rinsing. Seek immediate medical attention.[1]

[3]
o Inhalation: Move the affected person to fresh air and seek immediate medical attention.[1]
6. Disposal Plan:

 Liquid Waste: All phenol solutions must be collected as hazardous chemical waste. Do not
pour phenol waste down the drain.[1][4]

e Solid Waste: Pipette tips, tubes, gloves, and other materials contaminated with phenol
should be collected in a separate, sealable, puncture-proof container labeled as hazardous
waste.[4]

e Labeling and Storage: Waste containers must be clearly labeled with "Hazardous Waste"
and the contents (Phenol). Keep waste containers closed except when adding waste.[4]

o Pickup: Arrange for hazardous waste pickup through your institution's EHS department when
the container is 90% full.[4]

Safe Handling Workflow for Phenol
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Cleanup & Disposal
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Caption: Workflow for the safe handling of Phenol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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